Cas no 2138250-69-6 (3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide
• CAS No: 2138250-69-6
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 6587260
• PubChem ID: 165451714
• Update Time: 2025-06-10

3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2138250-69-6
• EN300-739309
• 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

• Inchi： 1S/C13H21N3OS/c1-10(2)15-18(17,16-12-6-4-7-12)13-8-3-5-11(14)9-13/h3,5,8-10,12H,4,6-7,14H2,1-2H3,(H,15,16,17)
• InChI Key： BNPMRPRNULWMKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC(C)C)(=NC1CCC1)=O

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide

Introduction to 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138250-69-6)

3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide, with the CAS number 2138250-69-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a cyclobutyl moiety, and a sulfonoimidamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide can be represented as follows: the benzene ring is substituted with an amino group at the 3-position, a cyclobutyl group, and a propan-2-yl group, all attached to a sulfonoimidamide moiety. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activity.

Recent studies have highlighted the potential of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in neurodegeneration, potentially slowing down disease progression and improving cognitive function.

In addition to its neuroprotective properties, 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily or twice-daily dose in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and larger-scale trials.

The mechanism of action of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide is multifaceted. It has been shown to interact with multiple targets in the body, including enzymes, receptors, and signaling pathways. For instance, it can inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning processes. By inhibiting AChE, this compound can increase acetylcholine levels in the brain, potentially improving cognitive function in patients with neurodegenerative diseases.

Beyond its direct effects on enzymes and receptors, 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide also exhibits antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and inflammatory conditions. By scavenging free radicals and reducing oxidative damage, this compound can provide additional protective benefits.

The synthesis of 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the preparation of an intermediate compound through a series of reactions involving aromatic substitution, amine coupling, and sulfonation steps. Advanced synthetic techniques and purification methods are employed to obtain the final product with high purity.

In conclusion, 3-amino-N-cyclobutyl-N-(propan-2-yl)benzene-1-sulfonoimidamide (CAS No. 2138250-69-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects, paving the way for potential new treatments for various diseases.